Cas no 2229081-90-5 (1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroethan-1-one)

• Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroethan-1-one
• CAS No: 2229081-90-5
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 5902508
• PubChem ID: 165885740
• Update Time: 2025-05-24

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroethan-1-one
• EN300-1974679
• 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one
• 2229081-90-5

• Inchi： 1S/C7H6F4N2O/c1-13-2-3(5(14)7(10)11)4(12-13)6(8)9/h2,6-7H,1H3
• InChI Key： XVWKTMNRMFETKK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(F)F)=O)=CN(C)N=1)F

Computed Properties

• Exact Mass: 210.04162547g/mol
• Monoisotopic Mass: 210.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroethan-1-one

Research Brief on 1-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one (CAS: 2229081-90-5)

The compound 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one (CAS: 2229081-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and pyrazole moieties, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, structural optimization, and biological activity, aiming to exploit its properties for novel therapeutic and agricultural uses.

One of the key areas of research involves the synthesis and structural elucidation of this compound. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its molecular structure and purity. Researchers have also explored its reactivity and stability under different conditions, which is critical for its practical applications. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug design.

In the context of agrochemicals, 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one has been investigated for its fungicidal properties. Preliminary studies indicate that it exhibits potent activity against a range of fungal pathogens, including those affecting major crops. The mechanism of action is believed to involve inhibition of key enzymes in the fungal metabolic pathway, although further studies are needed to fully elucidate this. Its efficacy, combined with a favorable environmental profile, positions it as a potential candidate for next-generation fungicides.

In medicinal chemistry, this compound has been explored as a building block for the development of novel pharmaceuticals. Its structural features make it amenable to further chemical modifications, enabling the creation of derivatives with enhanced biological activity. Recent publications have highlighted its potential in targeting specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders. For instance, some derivatives have shown inhibitory effects on kinases, which are critical in cell signaling pathways.

Despite these promising findings, challenges remain in the development and commercialization of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive toxicological studies to ensure safety for both agricultural and pharmaceutical applications.

In conclusion, 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroethan-1-one represents a versatile and promising compound in the fields of agrochemicals and medicinal chemistry. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative solutions in disease treatment and crop protection. The integration of multidisciplinary approaches, including computational modeling and high-throughput screening, will be instrumental in advancing this research.